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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
information for Proquinazid-(propoxy-d7). Proquinazid-(propoxy-d7) is a deuterated analog
of the fungicide Proquinazid. As specific safety data for the deuterated form is not readily
available, this guide is largely based on the data for the non-labeled compound, Proquinazid.
The toxicological and physicochemical properties are expected to be very similar. However, it is
crucial to handle all chemical substances with the utmost care and to consult the specific
Safety Data Sheet (SDS) provided by the supplier. Proquinazid-(propoxy-d7) is intended for
research use only and is not for medicinal, household, or other uses.

Introduction

Proquinazid-(propoxy-d7) is a stable isotope-labeled version of Proquinazid, a quinazolinone
fungicide. The replacement of seven hydrogen atoms with deuterium in the propoxy group
makes it a valuable tool in analytical and metabolic studies. Its primary application is as an
internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas
Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry
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(LC-MS). The increased mass allows for clear differentiation from the non-labeled analyte,
enabling accurate quantification in complex matrices.

Proquinazid itself is an effective fungicide used to control powdery mildew on various crops. Its
mode of action involves the inhibition of spore germination and appressorium formation.[1]
Understanding the safety and handling of Proquinazid is therefore paramount for researchers
utilizing its deuterated analog.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Proquinazid. This information is
critical for risk assessment and for designing safe experimental protocols.

ble 1: Physicochemical ies of Proauinazid

Property Value Reference
Molecular Formula C14H17IN202 [2]
Molecular Weight 372.20 g/mol [3]
CAS Number 189278-12-4 [2]
Appearance White crystalline powder [4]
Melting Point 62 °C [4]
Water Solubility 0.00093 g/L [4]
log(P) 5.5 [4]
Vapor Pressure 0.00009 Pa [4]
Density 1.57 g/cm3 [4]

Table 2: Toxicological Data for Proquinazid
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Endpoint Value Species Reference
Acute Oral LDso 4846 mg/kg Rat (female) [4]
Acute Dermal LDso >5000 mg/kg Rat
Acute Inhalation LCso
>5.2 mg/L Rat
(4h)
Eye Irritation Not an irritant [4]
Skin Irritation Not an irritant [4]

Carcinogenicity

Suspected of causing
cancer (GHS
Category 2)

[3]

Aquatic Toxicity

Very toxic to aquatic
life with long-lasting

effects

[4]

Acceptable Daily
Intake (ADI)

0.01 mg/kg bw/day

[4]

Hazard Identification and Safety Precautions

Based on the data for Proquinazid, the primary hazards are its potential carcinogenicity and its

high toxicity to aquatic life. When handling Proquinazid-(propoxy-d7), it is crucial to adhere to

the following safety protocols:

Personal Protective Equipment (PPE)

» Eye Protection: Wear tightly fitting safety goggles or a face shield.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before

use.

o Body Protection: Wear a lab coat or other protective clothing.

o Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated,

use a respirator with an appropriate filter.
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Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use in a
well-ventilated area, preferably in a chemical fume hood. Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store
away from incompatible materials.

First Aid Measures

o After Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

o After Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated
clothing.

o After Eye Contact: Rinse cautiously with water for several minutes.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice
immediately.

Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Avoid
release to the environment.

Experimental Protocols

Proquinazid-(propoxy-d7) is primarily used as an internal standard in quantitative analytical
methods. Below is a detailed methodology for a typical LC-MS/MS analysis.

Quantitative Analysis of Proquinazid in a Sample Matrix
using LC-MS/MS with Proquinazid-(propoxy-d7) as an
Internal Standard

Objective: To accurately determine the concentration of Proquinazid in a given sample (e.g.,
environmental water, biological matrix) using a stable isotope-labeled internal standard to
correct for matrix effects and variations in sample preparation and instrument response.
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Materials:

Proquinazid analytical standard

e Proquinazid-(propoxy-d7) internal standard

o High-purity solvents (e.g., acetonitrile, methanol, water)

e Formic acid or ammonium formate (for mobile phase modification)

e Sample matrix

e Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)
e LC-MS/MS system

Methodology:

e Preparation of Stock Solutions:

o Prepare a stock solution of Proquinazid (e.g., 1 mg/mL) in a suitable solvent (e.qg.,
acetonitrile).

o Prepare a stock solution of Proquinazid-(propoxy-d7) (e.g., 1 mg/mL) in the same
solvent.

o Preparation of Calibration Standards:

o Prepare a series of calibration standards by spiking a blank matrix with known
concentrations of the Proquinazid analytical standard.

o To each calibration standard, add a constant, known amount of the Proquinazid-
(propoxy-d7) internal standard solution.

e Sample Preparation:

o To the unknown sample, add the same constant, known amount of the Proquinazid-
(propoxy-d7) internal standard solution as was added to the calibration standards.
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o If necessary, perform sample cleanup using a suitable technique like SPE to remove
interfering components.

e LC-MS/MS Analysis:
o Inject the prepared calibration standards and samples onto the LC-MS/MS system.

o Develop a chromatographic method to achieve good separation of Proquinazid from
matrix components.

o Optimize the mass spectrometer parameters for the detection of both Proquinazid and
Proquinazid-(propoxy-d7). This involves selecting appropriate precursor and product
ions for Multiple Reaction Monitoring (MRM).

e Data Analysis:

o For each injection, determine the peak area of the analyte (Proquinazid) and the internal
standard (Proquinazid-(propoxy-d7)).

o Calculate the ratio of the analyte peak area to the internal standard peak area for each
calibration standard and the unknown sample.

o Construct a calibration curve by plotting the peak area ratio against the concentration of
the analyte for the calibration standards.

o Determine the concentration of Proquinazid in the unknown sample by interpolating its
peak area ratio on the calibration curve.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the safe handling
and application of Proquinazid-(propoxy-d7).

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15561877/docs?utm_src=pdf-body#proquinazid-propoxy-d7-a-technical-guide-to-safe-handling-and-application
https://www.benchchem.com/product/b15561877/docs?utm_src=pdf-body#proquinazid-propoxy-d7-a-technical-guide-to-safe-handling-and-application
https://www.benchchem.com/product/b15561877/docs?utm_src=pdf-body#proquinazid-propoxy-d7-a-technical-guide-to-safe-handling-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

General Laboratory Safety Workflow for Handling Chemical Compounds
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Analytical Workflow for Quantitative Analysis Using an Internal Standard

Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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